Cas no 1806162-13-9 (6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride)

• Product Name: 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride
• CAS No: 1806162-13-9
• MF: C₇H₄ClF₃N₂O₅S
• MW: 320.630270004272
• CID: 4812925
• Update Time: 2025-09-28

6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride

• Inchi： 1S/C7H4ClF3N2O5S/c1-3-2-4(19(8,16)17)5(13(14)15)6(12-3)18-7(9,10)11/h2H,1H3
• InChI Key： MANQHZVAGOYEAG-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C)=NC(=C1[N+](=O)[O-])OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 445
• XLogP3: 2.6
• Topological Polar Surface Area: 111

Additional information on 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride

Comprehensive Guide to 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1806162-13-9)

6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1806162-13-9) is a specialized sulfonyl chloride derivative widely used in pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonyl chloride family, known for its reactivity and versatility in organic synthesis. Researchers and industry professionals frequently search for 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride suppliers due to its growing demand in drug discovery and material science applications.

The molecular structure of 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride features a pyridine ring substituted with a methyl group, nitro group, trifluoromethoxy group, and a reactive sulfonyl chloride moiety. This unique combination of functional groups makes it particularly valuable for constructing complex molecules. Recent trends in AI-driven drug discovery and green chemistry have increased interest in such building blocks, as they enable efficient synthesis of target compounds with reduced environmental impact.

In pharmaceutical applications, 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride serves as a key intermediate for developing small molecule therapeutics. Its sulfonyl chloride group readily reacts with amines to form sulfonamides, a common pharmacophore in many drugs. The presence of both electron-withdrawing (nitro and trifluoromethoxy) and electron-donating (methyl) groups on the pyridine ring creates interesting electronic properties that can influence biological activity. These characteristics make it valuable for researchers working on kinase inhibitors and antibacterial agents.

The compound's stability and solubility properties are frequently discussed in research forums. 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride typically appears as a crystalline solid with moderate solubility in common organic solvents like dichloromethane, THF, and acetonitrile. This solubility profile makes it convenient for various synthetic procedures. Storage recommendations often include keeping the compound under inert atmosphere at low temperatures to maintain its reactivity, a common query among laboratory technicians and process chemists.

Recent advancements in high-throughput screening technologies have created new opportunities for compounds like 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride. The pharmaceutical industry's focus on fragment-based drug design has increased demand for diverse building blocks that can rapidly expand chemical space. This compound's combination of hydrogen bond acceptors (nitro and sulfonyl groups) and lipophilic character (trifluoromethoxy and methyl groups) makes it particularly attractive for creating drug-like molecules with balanced physicochemical properties.

Quality control of 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Purity specifications are crucial for research applications, with most commercial samples offering ≥95% purity. The growing emphasis on quality by design (QbD) in chemical manufacturing has led to improved synthetic routes for this compound, reducing impurities and increasing batch-to-batch consistency. These developments address common concerns raised by medicinal chemists about reagent quality.

Environmental and safety considerations for handling 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride follow standard laboratory protocols for reactive sulfonyl chlorides. While not classified as extremely hazardous, proper personal protective equipment including gloves and eye protection is recommended. The compound's stability under various conditions is a frequent topic in chemical forums, with many users sharing practical experiences about its handling and storage. These discussions often highlight the balance between reactivity and stability that makes this compound valuable yet manageable in laboratory settings.

The market for 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride has seen steady growth, particularly in regions with strong pharmaceutical research sectors. Pricing trends reflect the compound's specialized nature and the complexity of its synthesis. Many researchers search for cost-effective alternatives or bulk purchase options, indicating the compound's importance in ongoing projects. The development of more efficient synthetic routes continues to be an active area of research, with recent publications focusing on catalytic methods and flow chemistry approaches to its production.

Future applications of 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride may expand beyond traditional pharmaceutical uses. Emerging fields like materials science and chemical biology are exploring its potential as a building block for functional materials and biochemical probes. The compound's ability to introduce multiple functional groups in a single step makes it attractive for creating multifunctional architectures. These developments align with current research trends toward molecular complexity and function-oriented synthesis.

For researchers considering 6-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride for their projects, several factors should be evaluated. The compound's reactivity profile makes it suitable for diverse coupling reactions, but reaction conditions may need optimization based on specific applications. Common questions in scientific communities focus on optimal reaction solvents, compatibility with other functional groups, and workup procedures. Practical experience shared by users in research publications and technical notes provides valuable insights for newcomers to this chemistry.